4-tert-butyl-1,3-oxazole-5-carboxylic acid
Overview
Description
4-tert-Butyl-1,3-oxazole-5-carboxylic acid (4-TBOA) is an organic compound belonging to the family of oxazoles. It is a versatile molecule that has a wide range of applications in the fields of organic chemistry, biochemistry, and medicine. 4-TBOA is a five-membered ring structure composed of a tert-butyl group attached to an oxazole ring. This compound has been studied extensively in recent years due to its potential as a building block for various chemical reactions and its ability to serve as a substrate for various enzyme-catalyzed reactions.
Scientific Research Applications
4-tert-butyl-1,3-oxazole-5-carboxylic acid has been studied extensively in recent years due to its potential as a building block for various chemical reactions and its ability to serve as a substrate for various enzyme-catalyzed reactions. It has been used as a substrate for the synthesis of a variety of compounds including amino acids, peptides, and proteins. It has also been used in the synthesis of drugs, pesticides, and other organic molecules. In addition, 4-tert-butyl-1,3-oxazole-5-carboxylic acid has been studied as a potential inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of acetylcholine in the brain and is associated with Alzheimer's disease.
Mechanism of Action
4-tert-butyl-1,3-oxazole-5-carboxylic acid is thought to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of acetylcholine in the brain. It is believed to act by binding to the active site of the enzyme and blocking the binding of acetylcholine. This inhibition of the enzyme leads to an increase in acetylcholine levels in the brain, which is associated with improved cognitive function and memory.
Biochemical and Physiological Effects
4-tert-butyl-1,3-oxazole-5-carboxylic acid has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the brain and improve cognitive function and memory. In addition, it has been shown to decrease inflammation and oxidative stress, both of which are associated with age-related cognitive decline. It has also been shown to increase the levels of dopamine and serotonin in the brain, which is associated with improved mood and emotional well-being.
Advantages and Limitations for Lab Experiments
The use of 4-tert-butyl-1,3-oxazole-5-carboxylic acid in laboratory experiments has several advantages. It is an inexpensive compound and is easily synthesized from readily available starting materials. It is also a highly reactive compound, which makes it useful for a variety of chemical reactions. In addition, it can be used as a substrate for various enzyme-catalyzed reactions.
However, there are also some limitations to the use of 4-tert-butyl-1,3-oxazole-5-carboxylic acid in laboratory experiments. It is a highly reactive compound, which can make it difficult to control and can lead to unwanted side reactions. In addition, it is a relatively new compound and its full range of biochemical and physiological effects is still being studied.
Future Directions
The potential of 4-tert-butyl-1,3-oxazole-5-carboxylic acid is still being explored, and there are many potential future directions for research. One potential direction is to explore its use as a therapeutic agent for Alzheimer’s disease and other neurological disorders. Another potential direction is to explore its use as a substrate for various enzyme-catalyzed reactions, such as the synthesis of peptides and proteins. Additionally, further research into its biochemical and physiological effects could lead to new applications in the fields of medicine and biotechnology.
Synthesis Methods
4-tert-butyl-1,3-oxazole-5-carboxylic acid can be synthesized through several different methods. The most common method involves the reaction of tert-butyl alcohol with formaldehyde in the presence of sulfuric acid. This reaction produces a mixture of 2-methyl-1,3-oxazole-5-carboxylic acid and 4-tert-butyl-1,3-oxazole-5-carboxylic acid which can then be separated using column chromatography. Another method involves the reaction of tert-butyl isocyanate with formaldehyde in the presence of a base such as sodium hydroxide. This reaction produces a mixture of 2-methyl-1,3-oxazole-5-carboxylic acid and 4-tert-butyl-1,3-oxazole-5-carboxylic acid which can then be separated using column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-tert-butyl-1,3-oxazole-5-carboxylic acid can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "4-tert-butyl-2-nitroacetophenone", "Hydroxylamine hydrochloride", "Sodium hydroxide", "Acetic acid", "Sodium bicarbonate", "Methanol", "Chloroacetic acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Reduction of 4-tert-butyl-2-nitroacetophenone with hydroxylamine hydrochloride and sodium hydroxide in methanol to yield 4-tert-butyl-2-aminoacetophenone", "Step 2: Cyclization of 4-tert-butyl-2-aminoacetophenone with acetic acid and sodium bicarbonate to form 4-tert-butyl-1,3-oxazole-5-carboxylic acid methyl ester", "Step 3: Hydrolysis of 4-tert-butyl-1,3-oxazole-5-carboxylic acid methyl ester with sodium hydroxide in ethanol to produce 4-tert-butyl-1,3-oxazole-5-carboxylic acid" ] } | |
CAS RN |
1369347-50-1 |
Product Name |
4-tert-butyl-1,3-oxazole-5-carboxylic acid |
Molecular Formula |
C8H11NO3 |
Molecular Weight |
169.2 |
Purity |
95 |
Origin of Product |
United States |
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